94-26-8

Butylparaben

In Stock

• CAS RN:
• 94-26-8

• Formula:
• C11H14O3

• InChI:
• InChI=1S/C11H14O3/c1-2-3-8-14-11(13)9-4-6-10(12)7-5-9/h4-7,12H,2-3,8H2,1H3

• InChIKey:
• QFOHBWFCKVYLES-UHFFFAOYSA-N

• Butylparaben is a compound, which belongs to the class of parabens. It is widely used as a preservative in pharmaceuticals, cosmetics, foodstuffs and toiletries.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Butylparaben, also known as butyl par asept or tegosept b, belongs to the class of organic compounds known as p-hydroxybenzoic acid alkyl esters. These are aromatic compounds containing a benzoic acid, which is esterified with an alkyl group and para-substituted with a hydroxyl group. Butylparaben exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Butylparaben has been primarily detected in urine. Within the cell, butylparaben is primarily located in t...

[2-[4-(Difluoromethoxy)phenyl]-2-oxoethyl] 3-methyl-1-phenyl-6-thiophen-2-ylpyrazolo[3,4-b]pyridine-4-carboxylate

• CAS RN:
• 5494-26-8

• Formula:
• C27H19F2N3O4S

• InChI:
• InChI=1S/C27H19F2N3O4S/c1-16-24-20(26(34)35-15-22(33)17-9-11-19(12-10-17)36-27(28)29)14-21(23-8-5-13-37-23)30-25(24)32(31-16)18-6-3-2-4-7-18/h2-14,27H,15H2,1H3

• InChIKey:
• HDNJIWAAFRDZHX-UHFFFAOYSA-N

• [2-[4-(Difluoromethoxy)phenyl]-2-oxoethyl] 3-methyl-1-phenyl-6-thiophen-2-ylpyrazolo[3,4-b]pyridine-4-carboxylate is a useful research compound. Its molecular formula is C27H19F2N3O4S and its molecular weight is 519.5 g/mol. The purity is usually 95%.

Pyridine, 4-(tert-butylthio)-

• CAS RN:
• 18794-26-8

• Formula:
• C9H13NS

• InChI:
• InChI=1S/C9H13NS/c1-9(2,3)11-8-4-6-10-7-5-8/h4-7H,1-3H3

• InChIKey:
• ZEROTOAVTDOIRS-UHFFFAOYSA-N

• Pyridine, 4-(tert-butylthio)- is a useful research compound. Its molecular formula is C9H13NS and its molecular weight is 167.27 g/mol. The purity is usually 95%.

N-[2-(6-benzylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]benzamide

In Stock

• CAS RN:
• 872994-26-8

• Formula:
• C21H19N5OS

• InChI:
• InChI=1S/C21H19N5OS/c27-21(17-9-5-2-6-10-17)22-14-13-19-24-23-18-11-12-20(25-26(18)19)28-15-16-7-3-1-4-8-16/h1-12H,13-15H2,(H,22,27)

• InChIKey:
• AOPZMXZGTZUWDU-UHFFFAOYSA-N

• N-[2-(6-benzylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C21H19N5OS and its molecular weight is 389.48. The purity is usually 95%.

Oxazole, 4-(2-chloroethyl)-5-methyl-2-phenyl-

Usually In Stock

• CAS RN:
• 929094-26-8

• Formula:
• C12H12ClNO

• InChI:
• InChI=1S/C12H12ClNO/c1-9-11(7-8-13)14-12(15-9)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3

• InChIKey:
• OQOWOSBZTXEJBR-UHFFFAOYSA-N

• Oxazole, 4-(2-chloroethyl)-5-methyl-2-phenyl- is a useful research compound. Its molecular formula is C12H12ClNO and its molecular weight is 221.68 g/mol. The purity is usually 95%.

2'-Chloro-3-(2,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898794-26-8

• Formula:
• C17H17ClO

• InChI:
• InChI=1S/C17H17ClO/c1-12-7-8-14(13(2)11-12)9-10-17(19)15-5-3-4-6-16(15)18/h3-8,11H,9-10H2,1-2H3

• InChIKey:
• MXAOZSUIJOFPEG-UHFFFAOYSA-N

• 2'-Chloro-3-(2,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H17ClO and its molecular weight is 272.8 g/mol. The purity is usually 95%.

4-(Piperidine-1-carbonyl)benzonitrile

In Stock

• CAS RN:
• 160094-26-8

• Formula:
• C13H14N2O

• InChI:
• InChI=1S/C13H14N2O/c14-10-11-4-6-12(7-5-11)13(16)15-8-2-1-3-9-15/h4-7H,1-3,8-9H2

• InChIKey:
• GOQGGRLSEMFETA-UHFFFAOYSA-N

• 4-(Piperidine-1-carbonyl)benzonitrile, also known as 4-(Piperidine-1-carbonyl)benzonitrile, is a useful research compound. Its molecular formula is C13H14N2O and its molecular weight is 214.26 g/mol. The purity is usually 95%.

7,13,26-Trihydroxy-1-methoxy-5,9,24-trimethyl-10-(6-oxopyran-3-yl)-2,15,21,23-tetraoxaheptacyclo[20.3.1.03,20.05,18.06,14.09,13.014,16]hexacosan-8-one

• CAS RN:
• 102694-26-8

• Formula:
• C31H40O11

• InChI:
• InChI=1S/C31H40O11/c1-14-11-29(37-4)25(35)26(39-14)40-18-9-16-10-20-31(42-20)23(27(16,2)12-19(18)41-29)22(33)24(34)28(3)17(7-8-30(28,31)36)15-5-6-21(32)38-13-15/h5-6,13-14,16-20,22-23,25-26,33,35-36H,7-12H2,1-4H3

• InChIKey:
• BKVAXXAKDQXAAJ-UHFFFAOYSA-N

• 7,13,26-Trihydroxy-1-methoxy-5,9,24-trimethyl-10-(6-oxopyran-3-yl)-2,15,21,23-tetraoxaheptacyclo[20.3.1.03,20.05,18.06,14.09,13.014,16]hexacosan-8-one is a natural product found in Tylecodon grandiflorus with data available.

4-amino-3-(4-phenoxyphenyl)-1-[(3R)-1-(prop-2-enoyl)piperidin-3-yl]-1H,2H,3H-imidazo[4,5-c]pyridin-2-one trifluoroacetate

In Stock

• CAS RN:
• 2418594-26-8

• Formula:
• C28H26F3N5O5

• 4-amino-3-(4-phenoxyphenyl)-1-[(3R)-1-(prop-2-enoyl)piperidin-3-yl]-1H,2H,3H-imidazo[4,5-c]pyridin-2-one trifluoroacetate is a useful research compound. Its molecular formula is C28H26F3N5O5 and its molecular weight is 569.5. The purity is usually 95%.

2-benzyl-N-cyclopentyl-4-(3-methylbutyl)-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

In Stock

• CAS RN:
• 1242994-26-8

• Formula:
• C27H31N5O3

• InChI:
• InChI=1S/C27H31N5O3/c1-18(2)14-15-30-25(34)22-13-12-20(24(33)28-21-10-6-7-11-21)16-23(22)32-26(30)29-31(27(32)35)17-19-8-4-3-5-9-19/h3-5,8-9,12-13,16,18,21H,6-7,10-11,14-15,17H2,1-2H3,(H,28,33)

• 2-benzyl-N-cyclopentyl-4-(3-methylbutyl)-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C27H31N5O3 and its molecular weight is 473.577. The purity is usually 95%.

1-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)propan-2-one

In Stock

• CAS RN:
• 1014094-26-8

• Formula:
• C12H17N5O2S

• InChI:
• InChI=1S/C12H17N5O2S/c1-5-17-10(9-6-16(3)15-11(9)19-4)13-14-12(17)20-7-8(2)18/h6H,5,7H2,1-4H3

• InChIKey:
• RZBXFWKFJIKQNL-UHFFFAOYSA-N

• 1-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)propan-2-one is a useful research compound. Its molecular formula is C12H17N5O2S and its molecular weight is 295.36. The purity is usually 95%.

1-(tert-Butoxycarbonyl)-4-(pyridin-2-ylmethyl)piperidine-4-carboxylic acid

In Stock

• CAS RN:
• 1700594-26-8

• Formula:
• C17H24N2O4

• InChI:
• InChI=1S/C17H24N2O4/c1-16(2,3)23-15(22)19-10-7-17(8-11-19,14(20)21)12-13-6-4-5-9-18-13/h4-6,9H,7-8,10-12H2,1-3H3,(H,20,21)

• InChIKey:
• AEDJEFJECUTYRY-UHFFFAOYSA-N

• 1-(tert-Butoxycarbonyl)-4-(pyridin-2-ylmethyl)piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C17H24N2O4 and its molecular weight is 320.389. The purity is usually 95%.

6-Phenyl-2-[1-[2-(triazol-2-yl)ethyl]piperidin-4-yl]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379994-26-8

• Formula:
• C19H22N6O

• InChI:
• InChI=1S/C19H22N6O/c26-19-7-6-18(16-4-2-1-3-5-16)22-25(19)17-8-12-23(13-9-17)14-15-24-20-10-11-21-24/h1-7,10-11,17H,8-9,12-15H2

• InChIKey:
• BTKBZKYYDUXEPB-UHFFFAOYSA-N

• 6-Phenyl-2-[1-[2-(triazol-2-yl)ethyl]piperidin-4-yl]pyridazin-3-one is a useful research compound. Its molecular formula is C19H22N6O and its molecular weight is 350.426. The purity is usually 95%.